N-(furan-2-ylmethyl)-3-[3-oxo-5-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-2-yl]propanamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-[3-oxo-5-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-2-yl]propanamide
• InChI: InChI=1S/C27H22N6O4S/c34-23(28-15-18-6-5-13-37-18)11-10-21-26(36)33-25(30-21)19-7-1-2-8-20(19)31-27(33)38-16-17-14-24(35)32-12-4-3-9-22(32)29-17/h1-9,12-14,21H,10-11,15-16H2,(H,28,34)
• InChI Key: BHOIDWUVNWOAPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(C(=O)N3C(=N2)SCC4=CC(=O)N5C=CC=CC5=N4)CCC(=O)NCC6=CC=CO6
• Molecular Formula: C27H22N6O4S
• Molecular Weight: 526.6 g/mol

Description

N-(furan-2-ylmethyl)-3-[3-oxo-5-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-2-yl]propanamide is a useful research compound. Its molecular formula is C27H22N6O4S and its molecular weight is 526.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

The compound has been a basis for synthesizing new heterocyclic compounds with potential antimicrobial activity. For instance, derivatives such as furothiazolo pyrimido quinazolines have shown excellent growth inhibition against bacteria and fungi, showcasing their relevance in developing new antimicrobial agents (Abu‐Hashem, 2018).

Inhibition of NQO2 for Cancer and Malaria Treatment

Analogs of the compound have been evaluated as inhibitors of NQO2 (NRH: quinone oxidoreductase 2), highlighting their potential use in cancer chemotherapy and malaria treatment. This research emphasizes the importance of structural modification to improve solubility and decrease basicity, which can enhance therapeutic applications (Alnabulsi et al., 2018).

Synthesis and Properties for Chemical Research

The compound's framework has facilitated the synthesis and study of its properties, including reactions for creating various derivatives. These efforts contribute to the broader understanding of furan and pyrimidine-based heterocycles, crucial for developing novel compounds with diverse applications (El’chaninov & Aleksandrov, 2017).

Development of Antiprotozoal Agents

Research into imidazo[1,2-a]pyridines, closely related to the queried compound, has yielded potent antiprotozoal agents. These compounds have demonstrated significant in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating their potential for treating protozoal infections (Ismail et al., 2004).

Exploration of Cytotoxic Activities

Derivatives synthesized from the compound have been evaluated for their cytotoxic activities against various human cancer cell lines. These studies contribute to the ongoing search for new cancer treatments by identifying compounds that could serve as leads for developing novel chemotherapeutic agents (Yang et al., 2010).